Cas no 126644-54-0 (Benzoic acid, 2-bromo-6-formyl-5-hydroxy-3-methoxy-, methyl ester)

• Product Name: Benzoic acid, 2-bromo-6-formyl-5-hydroxy-3-methoxy-, methyl ester
• CAS No: 126644-54-0
• MF: C₁₀H₉BrO₅
• MW: 289.079462766647
• CID: 1220545
• Update Time: 2024-08-05

Benzoic acid, 2-bromo-6-formyl-5-hydroxy-3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-6-formyl-5-hydroxy-3-methoxy-, methyl ester

• Inchi： 1S/C10H9BrO5/c1-15-7-3-6(13)5(4-12)8(9(7)11)10(14)16-2/h3-4,13H,1-2H3
• InChI Key： JHUSHBCATHYIBP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(C=O)C(O)=CC(OC)=C1Br

Computed Properties

• Exact Mass: 287.96327

Experimental Properties

• Density: 1.627±0.06 g/cm3(Predicted)
• Melting Point: 128-130 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 421.9±45.0 °C(Predicted)
• PSA: 72.83
• pka: 6.44±0.28(Predicted)